Cas no 1000895-42-0 (Benzenepentanenitrile, 4-methoxy-β-oxo-)

• Product Name: Benzenepentanenitrile, 4-methoxy-β-oxo-
• CAS No: 1000895-42-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5185445
• Update Time: 2026-03-05

Benzenepentanenitrile, 4-methoxy-β-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanenitrile, 4-methoxy-β-oxo-

• Inchi： 1S/C12H13NO2/c1-15-12-6-3-10(4-7-12)2-5-11(14)8-9-13/h3-4,6-7H,2,5,8H2,1H3
• InChI Key： DBZKOZMRIVQPKH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)CC(=O)CC#N

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzenepentanenitrile, 4-methoxy-β-oxo-

Comprehensive Overview of Benzenepentanenitrile, 4-methoxy-β-oxo- (CAS No. 1000895-42-0)

Benzenepentanenitrile, 4-methoxy-β-oxo- (CAS No. 1000895-42-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and synthetic chemistry. This compound, characterized by its unique nitrile and methoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a benzene ring and a pentanenitrile chain, makes it a valuable building block for researchers aiming to design novel compounds with targeted properties.

In recent years, the demand for 4-methoxy-β-oxo-benzenepentanenitrile has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for bioactive molecules, which are essential in developing treatments for various diseases. The compound's methoxy group enhances its solubility and reactivity, making it a preferred choice for synthetic chemists. Additionally, its nitrile functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of Benzenepentanenitrile, 4-methoxy-β-oxo- involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly practices. As a result, this compound has become a focal point in discussions about sustainable chemical production and reducing synthetic waste.

From an industrial perspective, CAS 1000895-42-0 is valued for its scalability and compatibility with large-scale manufacturing processes. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical clients. Its stability under various conditions also makes it a reliable candidate for long-term storage and transportation, addressing logistical challenges in the supply chain.

In the context of user search trends, queries related to "4-methoxy-β-oxo-benzenepentanenitrile uses" and "CAS 1000895-42-0 synthesis methods" have seen a notable increase. This reflects the compound's growing relevance in both academic and industrial settings. Furthermore, discussions on platforms like ResearchGate and PubMed often explore its potential in drug design and material science, underscoring its interdisciplinary appeal.

Looking ahead, the continued exploration of Benzenepentanenitrile, 4-methoxy-β-oxo- is expected to yield innovative applications, particularly in the development of next-generation therapeutics and smart materials. Its adaptability and functional diversity position it as a key player in the evolution of modern chemistry. For researchers and industry professionals alike, staying updated on the latest advancements related to this compound is crucial for leveraging its full potential.